Cas no 92004-74-5 (Phenol, 2,2'-dithiobis[4-methyl-6-(1,2,3,4-tetrahydronaphthalenyl)-)

Phenol, 2,2'-dithiobis[4-methyl-6-(1,2,3,4-tetrahydronaphthalenyl)- structure
92004-74-5 structure
Product name:Phenol, 2,2'-dithiobis[4-methyl-6-(1,2,3,4-tetrahydronaphthalenyl)-
CAS No:92004-74-5
MF:C34H34O2S2
MW:538.762567043304
CID:747765
PubChem ID:71328703

Phenol, 2,2'-dithiobis[4-methyl-6-(1,2,3,4-tetrahydronaphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-hydroxy-5-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yl)phenyl]disulfanyl]-4-methyl-6-(1,2,3,4-tetrahydronaphthalen-1-yl)phenol
    • 92004-74-5
    • DTXSID00757623
    • 2,2'-Disulfanediylbis[4-methyl-6-(1,2,3,4-tetrahydronaphthalen-1-yl)phenol]
    • Phenol, 2,2'-dithiobis[4-methyl-6-(1,2,3,4-tetrahydronaphthalenyl)-
    • Inchi: InChI=1S/C34H34O2S2/c1-21-17-29(27-15-7-11-23-9-3-5-13-25(23)27)33(35)31(19-21)37-38-32-20-22(2)18-30(34(32)36)28-16-8-12-24-10-4-6-14-26(24)28/h3-6,9-10,13-14,17-20,27-28,35-36H,7-8,11-12,15-16H2,1-2H3
    • InChI Key: QKDYTSOHNGTNOX-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C(=C1)SSC2=CC(=CC(=C2O)C3CCCC4=CC=CC=C34)C)O)C5CCCC6=CC=CC=C56

Computed Properties

  • Exact Mass: 538.20002267g/mol
  • Monoisotopic Mass: 538.20002267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 5
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.1Ų
  • XLogP3: 9.7

Phenol, 2,2'-dithiobis[4-methyl-6-(1,2,3,4-tetrahydronaphthalenyl)- Related Literature

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